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Compound of Interest

Compound Name: 3-Bromo-2,6-difluorostyrene

L  Get Quote

Cat. No.: B15205342

For Immediate Release

This technical guide provides a comprehensive overview of 3-Bromo-2,6-difluorostyrene, a
fluorinated styrene derivative of interest to researchers in medicinal chemistry and materials
science. This document consolidates key chemical identifiers, a detailed experimental protocol
for its synthesis, and a discussion of its potential applications in drug development based on
the established roles of analogous compounds.

Core Chemical Identifiers

A summary of the key chemical identifiers for 3-Bromo-2,6-difluorostyrene is presented in the
table below for easy reference.

Identifier Value

CAS Number 1118918-41-4[1]

IUPAC Name 1-Bromo-3-ethenyl-2,4-difluorobenzene
Chemical Formula CsHsBrF2

Molecular Weight 219.03 g/mol

Canonical SMILES

C=CC1=C(F)C=CC(Br)=C1F
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Synthesis of 3-Bromo-2,6-difluorostyrene

The synthesis of 3-Bromo-2,6-difluorostyrene can be achieved via a Wittig reaction from its
corresponding aldehyde, 3-Bromo-2,6-difluorobenzaldehyde. A plausible and efficient method
is a solventless Wittig olefination, adapted from a general procedure for fluorinated
benzaldehydes.[1]

Experimental Protocol: Solventless Wittig Olefination

Materials:

e 3-Bromo-2,6-difluorobenzaldehyde

o Methyltriphenylphosphonium bromide

» Potassium tert-butoxide

e Anhydrous diethyl ether or tetrahydrofuran (THF)
 Silica gel for column chromatography

e Hexane

Ethyl acetate
Procedure:

 Ylide Preparation: In a flame-dried, two-necked round-bottom flask under an inert
atmosphere (e.g., nitrogen or argon), suspend methyltriphenylphosphonium bromide in
anhydrous diethyl ether or THF. Cool the suspension to 0 °C in an ice bath. Add potassium
tert-butoxide portion-wise with stirring. Allow the mixture to warm to room temperature and
stir for 1-2 hours. The formation of a yellow to orange precipitate of the phosphonium ylide
will be observed.

» Wittig Reaction: To the freshly prepared ylide, add 3-Bromo-2,6-difluorobenzaldehyde
dropwise, either neat or as a solution in a minimal amount of anhydrous solvent.
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» Reaction Monitoring and Work-up: The reaction progress can be monitored by thin-layer
chromatography (TLC). Upon completion, the reaction mixture is quenched by the addition of
water. The aqueous layer is extracted with diethyl ether or ethyl acetate. The combined
organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium
sulfate, filtered, and the solvent is removed under reduced pressure.

 Purification: The crude product is purified by column chromatography on silica gel using a
hexane/ethyl acetate gradient to yield pure 3-Bromo-2,6-difluorostyrene.

Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of 3-Bromo-2,6-
difluorostyrene from its benzaldehyde precursor via the Wittig reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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